4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone

• IUPAC Name: 4-[(E)-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C18H16N6O/c1-2-24-15-6-4-3-5-14(15)16-17(24)20-18(23-21-16)22-19-11-12-7-9-13(25)10-8-12/h3-11,25H,2H2,1H3,(H,20,22,23)/b19-11+
• InChI Key: OZEREDBAPCSGST-YBFXNURJSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)NN=CC4=CC=C(C=C4)O
• Isomeric SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)N/N=C/C4=CC=C(C=C4)O
• Molecular Formula: C18H16N6O
• Molecular Weight: 332.4 g/mol

Description

4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as HET0016 and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone involves the inhibition of 20-HETE synthase. This enzyme is involved in the synthesis of 20-HETE, which is a potent vasoconstrictor. Inhibition of this enzyme leads to a decrease in the production of 20-HETE, resulting in vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
In addition to its effects on blood pressure, 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to have other biochemical and physiological effects. This compound has been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone in lab experiments is its specificity for 20-HETE synthase. This allows researchers to study the effects of inhibiting this enzyme without affecting other pathways. However, one limitation of using this compound is its potential toxicity. High concentrations of 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone can be toxic to cells and animals, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone. One area of research is the development of more potent and specific inhibitors of 20-HETE synthase. This could lead to the development of new therapeutic agents for the treatment of hypertension and other conditions. Another area of research is the study of the effects of 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone on other pathways and biological processes. This could lead to the discovery of new uses for this compound in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone involves the reaction of 4-hydroxybenzaldehyde and 5-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of acetic acid. The reaction proceeds at room temperature and the product is obtained in high yield after purification.

Scientific Research Applications

4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to have a variety of scientific research applications. One of the main applications is in the study of hypertension. This compound has been shown to inhibit the activity of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase, which is involved in the regulation of blood pressure. Inhibition of this enzyme leads to a decrease in blood pressure, making 4-hydroxybenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone a potential therapeutic agent for the treatment of hypertension.